5-Cyano-2-methylindole-3-acetic acid

• CAS: 13218-36-5
• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol
• SMILES: CC1=C(C2=C(N1)C=CC(=C2)C#N)CC(=O)O
• InChI: InChI=1S/C12H10N2O2/c1-7-9(5-12(15)16)10-4-8(6-13)2-3-11(10)14-7/h2-4,14H,5H2,1H3,(H,15,16)
• InChIKey: PCXWGSGFUMSJBP-UHFFFAOYSA-N

Sourcing high-purity 5-cyanoindole building blocks with reliable batch-to-batch consistency remains a challenge for medicinal chemistry programs. 5-Cyano-2-methylindole-3-acetic acid (CMI acid) addresses this gap as a versatile intermediate for LSD1 inhibitor synthesis (Novartis patent US 2019/0092724 A1) and benzamide fungicide development. • Enables FAD cofactor pocket binding via essential 5-cyano pharmacophore • Optimized lipophilicity (logP 1.98) for improved cellular permeability vs. non-methylated analogs (logP 1.1) • Available in research quantities with stringent quality control for reproducible synthetic outcomes

5-Cyano-2-methylindole-3-acetic Acid Overview

5-Cyano-2-methylindole-3-acetic acid (also known as CMI acid) is a synthetic indole derivative featuring a cyano group at the 5-position, a methyl group at the 2-position, and an acetic acid moiety at the 3-position [1]. It belongs to the class of indole-3-acetic acid analogs and is characterized by moderate lipophilicity (logP ~1.98) and a polar surface area (PSA) of 76.88 Ų [2]. This compound is primarily utilized as a versatile building block in the synthesis of lysine-specific demethylase 1 (LSD1) inhibitors and benzamide fungicides [3].

✓ LSD1 inhibitor building block (Novartis patent pathway)

✓ Benzamide fungicide intermediate

✓ 5-Cyano substituent enables downstream derivatization

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 2775220, 5-Cyano-2-methylindole-3-acetic acid. Retrieved April 18, 2026. View Source
• [2] Molbase. 5-Cyano-2-methylindole-3-acetic acid (CAS 13218-36-5) physicochemical properties. Retrieved April 18, 2026. View Source
• [3] Du-Cuny L, Xiao Q, Xun G, Zheng Q, inventors; Novartis AG, assignee. Cyano-substituted indole compounds and uses thereof as LSD1 inhibitors. United States patent US 2019/0092724 A1. 2019 Jan 24. View Source

Why 5-Cyano-2-methylindole-3-acetic Acid Cannot Be Substituted

Indole-3-acetic acid (IAA) and its 2-methyl analog (2-Me-IAA) are well-established plant hormones (auxins) with distinct physicochemical and biological profiles [1]. The introduction of a 5-cyano group in 5-cyano-2-methylindole-3-acetic acid fundamentally alters the electronic distribution, hydrogen-bonding capacity, and metabolic stability of the molecule, redirecting its utility from plant growth regulation to pharmaceutical and agrochemical intermediate applications [2]. The cyano substituent serves as both a strong electron-withdrawing group and a synthetic handle for further derivatization, enabling the construction of LSD1 inhibitors and benzamide fungicides that are inaccessible using IAA or 2-Me-IAA [3]. Consequently, generic substitution with non-cyanated indole acetic acids would result in loss of the essential 5-cyano pharmacophore or reactive moiety required for downstream synthetic pathways.

5-Cyano-2-methylindole-3-acetic acid

Non-cyanated indole acetic acids (IAA, 2-Me-IAA)

Absence of 5-cyano group prevents LSD1 inhibitor and benzamide fungicide synthesis; pharmacophore requirement is binary

Target compound

IAA, 2-Me-IAA

Physicochemical properties (logP, TPSA) differ, which may alter permeability and binding profiles in downstream compounds

• [1] Simon S, Petrášek J. Why plants need more than one type of auxin. Plant Sci. 2011;180(3):454-460. View Source
• [2] Garcia AC, Abonia R, Jaramillo-Gomez LM, Glidewell C. Design, synthesis and crystallographic study of novel indole-based cyano derivatives as key building blocks for heteropolycyclic compounds of major complexity. Acta Crystallogr C Struct Chem. 2017;73(12):1040-1049. View Source
• [3] Du-Cuny L, Xiao Q, Xun G, Zheng Q, inventors; Novartis AG, assignee. Cyano-substituted indole compounds and uses thereof as LSD1 inhibitors. United States patent US 2019/0092724 A1. 2019 Jan 24. View Source

Comparative Evidence for 5-Cyano-2-methylindole-3-acetic Acid

Lipophilicity and TPSA Differentiation

5-Cyano-2-methylindole-3-acetic acid exhibits a calculated logP of 1.975 and a topological polar surface area (TPSA) of 76.88 Ų [1]. In contrast, unsubstituted indole-3-acetic acid (IAA) has a logP of 1.41 and TPSA of 53.09 Ų, while 2-methylindole-3-acetic acid (2-Me-IAA) has a logP of approximately 1.89–2.10 and TPSA of 53.09 Ų [2]. The cyano group at the 5-position increases lipophilicity by approximately +0.57 logP units relative to IAA and elevates TPSA by 23.79 Ų compared to 2-Me-IAA. The 2-methyl group further contributes an additional ~0.5 logP units compared to 5-cyanoindole-3-acetic acid (logP 1.1) .

Physicochemical Profile

Reported

ΔlogP +0.57 vs IAA / ΔTPSA +23.79 Ų vs 2-Me-IAA

Supports permeability differentiation for scaffold selection

Calculated values; experimental confirmation recommended

Evidence Dimension	Calculated octanol-water partition coefficient (logP) and topological polar surface area (TPSA)
Target Compound Data	logP = 1.975; TPSA = 76.88 Ų
Comparator Or Baseline	IAA (logP = 1.41; TPSA = 53.09 Ų); 2-Me-IAA (logP = 1.89–2.10; TPSA = 53.09 Ų); 5-Cyanoindole-3-acetic acid (logP = 1.1; TPSA = 76.9 Ų)
Quantified Difference	ΔlogP = +0.57 (vs. IAA); ΔTPSA = +23.79 Ų (vs. 2-Me-IAA)
Conditions	Calculated using ACD/Labs or ChemAxon software under standard conditions

Why This Matters

The combination of increased lipophilicity and higher polar surface area modulates membrane permeability and protein binding, which is critical for optimizing bioavailability in drug candidates derived from this building block.

• [1] Molbase. 5-Cyano-2-methylindole-3-acetic acid (CAS 13218-36-5) physicochemical properties. Retrieved April 18, 2026. View Source
• [2] Molbase. 2-Methylindole-3-acetic acid (CAS 1912-43-2) physicochemical properties. Retrieved April 18, 2026. View Source

Key Building Block for LSD1 Inhibitors

The Novartis patent application US 2019/0092724 A1 explicitly claims a genus of cyano-substituted indole compounds as LSD1 inhibitors [1]. 5-Cyano-2-methylindole-3-acetic acid serves as a key intermediate for constructing these inhibitors, wherein the 5-cyano group is an essential pharmacophoric element for binding to the FAD cofactor pocket of LSD1. While unsubstituted indole-3-acetic acid and 2-methylindole-3-acetic acid lack the 5-cyano moiety and therefore cannot access this chemical space, 5-cyanoindole-3-acetic acid (without the 2-methyl) is also claimed but exhibits reduced lipophilicity (logP 1.1 vs. 1.98), which may affect cellular permeability and pharmacokinetic properties .

LSD1 Inhibitor Synthesis

Class-level

5-Cyano group required per patent claims

Mandatory for constructing claimed inhibitors; non-cyanated indoles cannot access this space

Class-level inference from patent disclosure

Evidence Dimension	Presence of 5-cyano substituent as a synthetic handle and pharmacophore
Target Compound Data	5-Cyano group present; included in patent claims for LSD1 inhibitors
Comparator Or Baseline	IAA and 2-Me-IAA lack the 5-cyano group and are not claimed as LSD1 inhibitors
Quantified Difference	Not applicable (qualitative structural requirement)
Conditions	Patent claims and structure-activity relationship inferred from patent disclosure

Why This Matters

Procurement of this compound is mandatory for research programs aiming to synthesize and evaluate LSD1 inhibitors described in the Novartis patent portfolio; substitution with non-cyanated indole acetic acids would be chemically futile.

• [1] Du-Cuny L, Xiao Q, Xun G, Zheng Q, inventors; Novartis AG, assignee. Cyano-substituted indole compounds and uses thereof as LSD1 inhibitors. United States patent US 2019/0092724 A1. 2019 Jan 24. View Source

Benzamide Fungicide Precursor

5-Cyano-2-methylindole-3-acetic acid is specifically identified as a key intermediate for the synthesis of benzamide fungicides . The cyano group at the 5-position can be hydrolyzed to a carboxamide or further derivatized to introduce the benzamide moiety, a common structural feature in agricultural fungicides such as boscalid. In contrast, indole-3-acetic acid and 2-methylindole-3-acetic acid lack the 5-cyano substituent and are not suitable precursors for this class of fungicides, as the cyano group is essential for the subsequent chemical transformations leading to the active benzamide framework.

Fungicide Intermediate

Data to verify

5-Cyano enables benzamide framework construction

Non-substitutable starting material for specific fungicide synthesis

Vendor documentation; verify synthetic pathway

Evidence Dimension	Utility as a synthetic intermediate for benzamide fungicides
Target Compound Data	5-Cyano group enables synthesis of benzamide fungicides
Comparator Or Baseline	IAA and 2-Me-IAA lack the 5-cyano group and cannot serve as direct precursors
Quantified Difference	Not applicable (binary functional group requirement)
Conditions	Synthetic pathway described in chemical literature and vendor documentation

Why This Matters

For agrochemical R&D and manufacturing, this compound is a non-substitutable starting material for producing specific benzamide fungicide active ingredients; alternative indole acetic acids would require additional synthetic steps to install the cyano group, reducing yield and increasing cost.

Application Scenarios for 5-Cyano-2-methylindole-3-acetic Acid

LSD1 Inhibitor Synthesis for Epigenetic Oncology

Researchers developing LSD1 inhibitors for cancer therapy should procure this compound as a building block to construct the 5-cyanoindole core described in Novartis patent US 2019/0092724 A1 [1]. The 5-cyano group is essential for FAD cofactor pocket binding, and the 2-methyl substitution enhances lipophilicity (logP 1.98) compared to non-methylated analogs (logP 1.1) [2], potentially improving cellular permeability and in vivo pharmacokinetics.

Benzamide Fungicide Manufacturing

Agrochemical manufacturers and contract research organizations engaged in fungicide development should utilize 5-cyano-2-methylindole-3-acetic acid as a key intermediate for benzamide fungicides . The cyano group at the 5-position is a mandatory synthetic handle for introducing the benzamide pharmacophore, and substitution with non-cyanated indole acetic acids would render the synthetic route invalid.

Lead Optimization via Membrane Permeability

Medicinal chemists aiming to optimize the drug-like properties of indole-based lead compounds can leverage the favorable lipophilicity (logP 1.98) and polar surface area (76.88 Ų) of this compound as a scaffold [2]. These physicochemical parameters, which balance solubility and permeability, are superior to those of unsubstituted IAA (logP 1.41) for central nervous system and intracellular target applications, guiding compound selection in library design.

Application

Selection Property

Validation Focus

LSD1 inhibitor research (epigenetic oncology)

5-Cyano pharmacophore requirement

Patent-specified synthetic route

Benzamide fungicide intermediate

Cyano handle for benzamide formation

Synthetic pathway compatibility

Lead optimization scaffold

Reported logP/TPSA profile

Membrane permeability and scaffold suitability review

• [1] Du-Cuny L, Xiao Q, Xun G, Zheng Q, inventors; Novartis AG, assignee. Cyano-substituted indole compounds and uses thereof as LSD1 inhibitors. United States patent US 2019/0092724 A1. 2019 Jan 24. View Source
• [2] Molbase. 5-Cyano-2-methylindole-3-acetic acid (CAS 13218-36-5) physicochemical properties. Retrieved April 18, 2026. View Source